Cas no 2229254-21-9 (3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanenitrile
• CAS No: 2229254-21-9
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 6139148
• PubChem ID: 165972972
• Update Time: 2025-06-12

3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanenitrile
• EN300-2005712
• 2229254-21-9

• Inchi： 1S/C9H15NO3S/c1-9(2)7(8(11)3-5-10)4-6-14(9,12)13/h7-8,11H,3-4,6H2,1-2H3
• InChI Key： JJVUCQJELGWTQU-UHFFFAOYSA-N
• SMILES： S1(CCC(C(CC#N)O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 217.07726451g/mol
• Monoisotopic Mass: 217.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.5Ų

Additional information on 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanenitrile

Professional Introduction to Compound with CAS No. 2229254-21-9 and Product Name: 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanenitrile

The compound with the CAS number 2229254-21-9 and the product name 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a thiolan ring and a hydroxyprenenitrile moiety makes it a versatile intermediate for the synthesis of biologically active molecules.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising pharmacological properties. The thiolan scaffold, characterized by its sulfur-containing five-membered ring, has been extensively studied for its ability to interact with biological targets in a manner distinct from traditional heterocycles like thiophene or thiazole derivatives. This unique structural motif has been leveraged to design molecules with enhanced binding affinity and selectivity.

The hydroxyprenenitrile component of the compound adds another layer of complexity, offering opportunities for further functionalization and derivatization. This moiety is particularly relevant in the context of drug discovery, as it can serve as a precursor for the synthesis of more complex pharmacophores. The nitrile group, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic additions and cyclizations, which are pivotal in constructing intricate molecular architectures.

Recent studies have highlighted the importance of thiolan-based compounds in the development of therapeutic agents. For instance, derivatives of thiolan have shown promise in inhibiting certain enzymes that are implicated in inflammatory diseases and cancer. The structural flexibility of thiolan allows for the introduction of diverse substituents at various positions on the ring, enabling fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability.

The hydroxyprenenitrile moiety has also been explored as a key structural element in several drug candidates. Its ability to form hydrogen bonds with biological targets makes it an attractive feature for designing molecules with improved binding interactions. Moreover, the nitrile group can be transformed into other functional groups through various chemical transformations, providing a synthetic pathway to generate a wide array of derivatives.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of novel therapeutics. The combination of the thiolan and hydroxyprenenitrile moieties offers a unique platform for drug discovery efforts. Researchers have utilized this compound as a precursor in the synthesis of molecules that target specific disease pathways. For example, preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain kinases that are overexpressed in cancer cells.

The development of such compounds often involves sophisticated synthetic methodologies. The preparation of 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanenitrile requires careful optimization to ensure high yields and purity. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the desired molecular framework efficiently.

In addition to its synthetic significance, this compound has also been studied for its potential biological activities. Preliminary pharmacokinetic studies have suggested that it exhibits favorable properties such as good oral bioavailability and metabolic stability. These characteristics are crucial for evaluating its suitability as an active pharmaceutical ingredient (API) in clinical settings.

The field of medicinal chemistry continues to evolve rapidly, with new methodologies and computational tools enhancing our ability to design and synthesize novel molecules with desired properties. The compound with CAS no. 2229254-21-9 stands out as an example of how structural innovation can lead to significant advancements in drug discovery. Its unique combination of functional groups makes it a valuable asset in the quest for new therapeutic agents.

Future research directions may focus on further exploring the pharmacological profile of this compound and its derivatives. By leveraging state-of-the-art techniques such as high-throughput screening and structure-activity relationship (SAR) studies, researchers can identify new leads with improved efficacy and reduced side effects. The integration of computational modeling into these efforts will also facilitate faster identification of promising candidates for further development.

In conclusion, the compound with CAS no. 2229254-21-9 and product name 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-3-hydroxypropanenitrile represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.